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For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the core physicochemical

properties of 1-Chloro-2-(1-methylethoxy)benzene, also known as 2-chlorophenyl isopropyl

ether. This aromatic ether is a significant compound in synthetic organic chemistry, serving as a

potential intermediate and building block in the development of more complex molecules,

including active pharmaceutical ingredients (APIs). A thorough understanding of its physical

and chemical characteristics is essential for its effective handling, application in synthetic

protocols, and for ensuring safety and reproducibility in a research and development setting.

This document summarizes key quantitative data, details the experimental protocols for their

determination, and provides logical workflows relevant to its synthesis and analysis.

Core Physicochemical Properties
The properties of 1-Chloro-2-(1-methylethoxy)benzene (CAS No. 42489-57-6) are

summarized in the table below. These values are critical for predicting its behavior in various

solvents, reaction conditions, and analytical systems.
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Property Value Reference

CAS Number 42489-57-6 [1]

Molecular Formula C₉H₁₁ClO

Molecular Weight 170.64 g/mol

Boiling Point 215.3°C (at 760 mmHg) [2]

Density 1.074 g/cm³ [2]

Flash Point 89.7°C [2]

Melting Point Data not available

Solubility Data not available

Note: Specific experimental data for melting point and solubility were not readily available in the

consulted public databases.

Logical and Experimental Workflows
Visualizing the synthesis and analysis of a compound is crucial for laboratory applications. The

following diagrams, rendered in DOT language, illustrate a common synthetic route and a

standard analytical workflow for 1-Chloro-2-(1-methylethoxy)benzene.

Synthesis Pathway: Williamson Ether Synthesis
A standard and highly effective method for the preparation of 1-Chloro-2-(1-
methylethoxy)benzene is the Williamson ether synthesis. This Sₙ2 reaction involves the

deprotonation of a phenol to form a nucleophilic phenoxide, which then attacks an alkyl halide.
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Caption: Williamson Ether Synthesis for 1-Chloro-2-(1-methylethoxy)benzene.

Analytical Workflow: GC-MS Identification
Gas Chromatography-Mass Spectrometry (GC-MS) is a definitive analytical technique for the

identification and quantification of volatile and semi-volatile compounds like 1-Chloro-2-(1-
methylethoxy)benzene.
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Caption: Standard workflow for GC-MS analysis of a purified sample.

Experimental Protocols
The following sections describe generalized but detailed protocols for determining key

physicochemical properties. These methods are based on established, standard procedures.

Boiling Point Determination (Thiele Tube Method)
This micro-method is suitable for determining the boiling point of a liquid with a small sample

volume (typically <0.5 mL).

Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals

the surrounding atmospheric pressure. In this method, this point is observed when a rapid,

continuous stream of vapor bubbles from a capillary tube ceases, and the cooling liquid is

drawn back into the capillary.

Apparatus:

Thiele tube filled with mineral oil

Thermometer (calibrated)

Small test tube (e.g., 10 x 75 mm)

Capillary tube (sealed at one end)
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Rubber band or wire for attachment

Heat source (Bunsen burner or microburner)

Clamp and stand

Procedure:

Sample Preparation: Add approximately 0.5 mL of 1-Chloro-2-(1-methylethoxy)benzene to

the small test tube.

Capillary Insertion: Place the capillary tube into the test tube with the open end down.

Assembly: Attach the test tube to the thermometer using a rubber band, ensuring the bottom

of the test tube is aligned with the thermometer bulb.[3][4]

Mounting: Insert the thermometer assembly into the Thiele tube. The sample should be level

with the middle of the upper side-arm of the Thiele tube to ensure uniform heating by

convection currents in the oil.[3][4]

Heating: Gently heat the side-arm of the Thiele tube with a small flame, moving it back and

forth to ensure even heating. The temperature of the oil should rise at a steady rate.

Observation: As the liquid nears its boiling point, a stream of bubbles will emerge from the tip

of the inverted capillary tube. Continue gentle heating until a continuous and rapid stream of

bubbles is observed.

Measurement: Remove the heat source and allow the apparatus to cool slowly. Observe the

capillary tube closely. The stream of bubbles will slow and eventually stop. The exact

temperature at which the liquid just begins to enter the capillary tube is the boiling point of

the sample.[3][4]

Verification: Record this temperature. Allow the apparatus to cool further, and a second

determination can often be made as the oil temperature is carefully raised again.

Density Determination (Pycnometer Method)
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This protocol is based on the principles outlined in OECD Test Guideline 109 for the

determination of the density of liquids.

Principle: Density is defined as the mass of a substance per unit volume (ρ = m/V). The

pycnometer method determines the mass of a precisely known volume of the liquid at a

constant temperature.

Apparatus:

Pycnometer (a glass flask with a precisely fitted ground glass stopper with a capillary tube)

Analytical balance (accurate to ±0.1 mg)

Constant temperature water bath (e.g., 20°C ± 0.5°C)

Thermometer

Lint-free tissue

Procedure:

Calibration (Determination of Pycnometer Volume):

Thoroughly clean and dry the pycnometer and its stopper.

Weigh the empty, dry pycnometer (m₀).

Fill the pycnometer with distilled water of a known temperature (and thus known density,

ρ_water).

Place the pycnometer in the constant temperature water bath until it reaches thermal

equilibrium.

Insert the stopper, allowing excess water to exit through the capillary. Carefully dry the

outside of the pycnometer.

Weigh the water-filled pycnometer (m₁).
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The volume of the pycnometer (V) is calculated as: V = (m₁ - m₀) / ρ_water.

Measurement of Sample Density:

Empty and thoroughly dry the calibrated pycnometer.

Weigh the empty, dry pycnometer again (m₂).

Fill the pycnometer with 1-Chloro-2-(1-methylethoxy)benzene.

Place the filled pycnometer in the constant temperature water bath to achieve thermal

equilibrium.

Insert the stopper, allowing excess sample to exit. Carefully clean and dry the exterior.

Weigh the sample-filled pycnometer (m₃).

Calculation:

The mass of the sample (m_sample) is m₃ - m₂.

The density of the sample (ρ_sample) at the test temperature is calculated as: ρ_sample =

(m₃ - m₂) / V.

Reporting: The density is reported in g/cm³ or kg/m ³, specifying the temperature at which the

measurement was made. At least two independent determinations should be performed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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